Cas no 137718-84-4 (3,4-Dibromo-2-fluoropyridine)

• Product Name: 3,4-Dibromo-2-fluoropyridine
• CAS No: 137718-84-4
• Molecular Formula: C₅H₂NFBr₂
• Molecular Weight: 254.88248
• MDL: MFCD09037460
• CID: 91770
• PubChem ID: 15135082

3,4-Dibromo-2-fluoropyridine Properties

Names and Identifiers

• 3,4-Dibromo-2-fluoropyridine
• BS-2008
• DTXSID90568806
• 137718-84-4
• AKOS015991257
• Pyridine, 3,4-dibromo-2-fluoro-
• MFCD09037460
• SCHEMBL20836126
• 3,4-DIBROMO-2-FLUOROPYRIDINE

• MDL： MFCD09037460
• InChIKey： RALUGCFMNLTFAK-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H2Br2FN/c6-3-1-2-9-5(8)4(3)7/h1-2H
• SMILES： C1=CN=C(C(=C1Br)Br)F

Computed Properties

• Exact Mass: 252.85400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 252.85380g/mol
• Heavy Atom Count: 9
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• LogP: 2.74570
• PSA: 12.89000
• Refractive Index: 1.58
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 245.3°C at 760 mmHg
• Melting Point: 74-77℃
• Flash Point: 102.1°C
• Color/Form: Light brown powder
• Solubility: Not determined
• Density: 2.137